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Compound of Interest

Compound Name: 2-Oxa-7-azaspiro[4.4]nonan-1-one

Cat. No.: B567585

CAS Number: 1309588-02-0

This technical guide provides a comprehensive overview of 2-Oxa-7-azaspiro[4.4]Jnonan-1-
one, a heterocyclic compound of interest to researchers and professionals in the field of drug
development and organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Oxa-7-azaspiro[4.4]nonhan-1-one is
presented in the table below. This data is compiled from publicly available chemical supplier
information.[1]
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Property Value

CAS Number 1309588-02-0
Molecular Formula C7H11NO:2
Molecular Weight 141.17 g/mol
Monoisotopic Mass 141.078978594 Da
Topological Polar Surface Area 38.3 A2

Hydrogen Bond Acceptor Count 3

Complexity 169

Heavy Atom Count 10

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Oxa-7-
azaspiro[4.4]nonan-1-one (CAS 1309588-02-0) is not readily available in peer-reviewed
literature, the synthesis of structurally related spirocyclic lactams provides a foundational
understanding of potential synthetic routes. The construction of the 2-oxa-7-
azaspiro[4.4]nonane scaffold generally involves the formation of two five-membered rings
sharing a single carbon atom, with one ring containing a lactone (or a precursor) and the other
a lactam.

One plausible synthetic strategy, based on the synthesis of similar spiro-y-lactams, could
involve a multi-step sequence. A generalized workflow for such a synthesis is depicted below.
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Hypothetical Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b567585?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-oxa-7-azaspiro-4-4-nonan-1-o-dic1558444.html
https://www.benchchem.com/product/b567585#2-oxa-7-azaspiro-4-4-nonan-1-one-cas-number-lookup
https://www.benchchem.com/product/b567585#2-oxa-7-azaspiro-4-4-nonan-1-one-cas-number-lookup
https://www.benchchem.com/product/b567585#2-oxa-7-azaspiro-4-4-nonan-1-one-cas-number-lookup
https://www.benchchem.com/product/b567585#2-oxa-7-azaspiro-4-4-nonan-1-one-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b567585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

